N-(5-chloro-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-2-(3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C15H15ClN2O2/c1-10-5-11(2)7-13(6-10)20-9-15(19)18-14-4-3-12(16)8-17-14/h3-8H,9H2,1-2H3,(H,17,18,19)
• InChI Key: PNMRHYAZSLTJSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=NC=C(C=C2)Cl)C
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

N-(5-chloro-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamide, also known as pyridinecarboxamide, is a chemical compound that has been widely researched for its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamideoxamide involves the inhibition of several key enzymes involved in cell growth and proliferation, including topoisomerase II and DNA polymerase. This leads to the accumulation of DNA damage and the activation of the p53 pathway, ultimately resulting in apoptosis of cancer cells.
Biochemical and Physiological Effects:
Pyridinecarboxamide has been shown to have several biochemical and physiological effects. It has been found to induce oxidative stress, leading to the production of reactive oxygen species (ROS) and the activation of the antioxidant response pathway. Additionally, it has been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-chloro-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamideoxamide is its high potency and selectivity against cancer cells, making it a promising candidate for cancer therapy. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity to non-cancerous cells.

Future Directions

There are several potential future directions for research on N-(5-chloro-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamideoxamide. One area of interest is the development of more efficient synthesis methods to improve yield and reduce costs. Additionally, further studies are needed to investigate the potential applications of N-(5-chloro-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamideoxamide in other fields, such as agriculture and material science. Finally, more research is needed to fully understand the mechanism of action of N-(5-chloro-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamideoxamide and its potential side effects in vivo.

Synthesis Methods

Pyridinecarboxamide can be synthesized through a multistep process involving the reaction of 5-chloro-2-picoline with 3,5-dimethylphenol, followed by the addition of acetic anhydride and hydrochloric acid. The resulting product is then purified through recrystallization to obtain N-(5-chloro-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamideoxamide in its pure form.

Scientific Research Applications

Pyridinecarboxamide has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of cancer. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.